6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%

• IUPAC Name: 6-oxo-5-(4-pyrrolidin-1-ylsulfonylphenyl)-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C16H16N2O5S/c19-15-14(9-12(10-17-15)16(20)21)11-3-5-13(6-4-11)24(22,23)18-7-1-2-8-18/h3-6,9-10H,1-2,7-8H2,(H,17,19)(H,20,21)
• InChI Key: HBYZAOXDRLYRRB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=CNC3=O)C(=O)O
• Molecular Formula: C16H16N2O5S
• DSSTOX Substance ID: DTXSID80688481
• Molecular Weight: 348.4 g/mol
• CAS RN: 1261978-04-4

Description

6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid (6-HPSN) is a widely used compound in scientific research. It is a derivative of nicotinic acid, a compound found naturally in plants and animals. 6-HPSN is a potent inhibitor of the enzyme acetylcholinesterase, which plays an important role in the regulation of neurotransmitter release. 6-HPSN has been used in a variety of scientific research applications, including studies of the nervous system, metabolism, and inflammation.

Scientific Research Applications

6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% has been used in a variety of scientific research applications. It has been used to study the nervous system, including the effects of acetylcholinesterase inhibitors on neurotransmitter release. It has also been used to study the effects of inflammation on the body and to investigate the role of acetylcholine in the regulation of metabolism. 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% has been used in studies of the immune system, including the effects of acetylcholinesterase inhibitors on the production of cytokines. It has also been used to investigate the role of acetylcholine in the regulation of blood pressure.

Mechanism of Action

6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% acts as an acetylcholinesterase inhibitor. Acetylcholinesterase is an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% increases the levels of acetylcholine in the body, which can have a variety of effects on the nervous system, metabolism, and inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% depend on the dose and duration of treatment. At low doses, 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% can increase the levels of acetylcholine in the body, which can lead to increased alertness, improved memory, and enhanced cognitive performance. At high doses, 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% can cause muscle weakness, confusion, and tremors. It can also cause a decrease in blood pressure.

Advantages and Limitations for Lab Experiments

6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in solution. It is also relatively non-toxic, making it safe for use in experiments involving animals. However, 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% is not suitable for use in experiments involving humans, as it can cause serious side effects at high doses.

Future Directions

There are a number of potential future directions for research involving 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%. These include further investigation into the effects of 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% on the nervous system, metabolism, and inflammation. Additionally, further research is needed to determine the potential therapeutic applications of 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%, such as the treatment of neurological disorders. Finally, research is needed to investigate the potential side effects of 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%, such as muscle weakness and confusion.

Synthesis Methods

6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% can be synthesized from a combination of nicotinic acid and 4-pyrrolidinylsulfonylbenzene. In the first step, nicotinic acid is reacted with 4-pyrrolidinylsulfonylbenzene in the presence of a strong base such as sodium hydroxide. This reaction results in the formation of 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%, which can be isolated by extraction with an organic solvent such as ethyl acetate. The reaction is reversible and can be driven to completion by the addition of an acid such as hydrochloric acid.